Cas no 138247-13-9 (Ethyl 5-(4-n-butylphenyl)-5-oxovalerate)
138247-13-9 structure
Product Name:Ethyl 5-(4-n-butylphenyl)-5-oxovalerate
CAS No:138247-13-9
MF:C17H24O3
MW:276.370665550232
CID:1251951
PubChem ID:15728862
Update Time:2025-04-20
Ethyl 5-(4-n-butylphenyl)-5-oxovalerate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-(4-butylphenyl)-5-oxopentanoate
- LogP
- Ethyl 5-(4-n-butylphenyl)-5-oxovalerate
- DTXSID80577548
- AKOS016023434
- 138247-13-9
- Ethyl5-(4-n-Butylphenyl)-5-oxovalerate
- MFCD02261390
-
- MDL： MFCD02261390
- Inchi： 1S/C17H24O3/c1-3-5-7-14-10-12-15(13-11-14)16(18)8-6-9-17(19)20-4-2/h10-13H,3-9H2,1-2H3
- InChI Key： DDRKUZWCAZJINS-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=CC=1)CCCC)CCCC(=O)OCC
Computed Properties
- Exact Mass: 276.17262
- Monoisotopic Mass: 276.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 10
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Ethyl 5-(4-n-butylphenyl)-5-oxovalerate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 208156-1g |
Ethyl 5-(4-n-Butylphenyl)-5-oxovalerate |
138247-13-9 | 97% | 1g |
￡352.00 | 2022-03-01 | |
| TRC | E083600-250mg |
Ethyl 5-(4-n-butylphenyl)-5-oxovalerate |
138247-13-9 | 250mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E083600-500mg |
Ethyl 5-(4-n-butylphenyl)-5-oxovalerate |
138247-13-9 | 500mg |
$ 605.00 | 2022-06-05 | ||
| Fluorochem | 208156-2g |
Ethyl 5-(4-n-Butylphenyl)-5-oxovalerate |
138247-13-9 | 97% | 2g |
￡613.00 | 2022-03-01 | |
| Fluorochem | 208156-5g |
Ethyl 5-(4-n-Butylphenyl)-5-oxovalerate |
138247-13-9 | 97% | 5g |
￡1447.00 | 2022-03-01 | |
| A2B Chem LLC | AE40763-1g |
Ethyl 5-(4-n-Butylphenyl)-5-oxovalerate |
138247-13-9 | 97% | 1g |
$435.00 | 2024-04-20 | |
| A2B Chem LLC | AE40763-2g |
Ethyl 5-(4-n-Butylphenyl)-5-oxovalerate |
138247-13-9 | 97% | 2g |
$725.00 | 2024-04-20 | |
| A2B Chem LLC | AE40763-5g |
Ethyl 5-(4-n-Butylphenyl)-5-oxovalerate |
138247-13-9 | 97% | 5g |
$1650.00 | 2024-04-20 | |
| Crysdot LLC | CD12146829-1g |
Ethyl 5-(4-n-Butylphenyl)-5-oxovalerate |
138247-13-9 | 95+% | 1g |
$316 | 2024-07-23 | |
| Crysdot LLC | CD12146829-5g |
Ethyl 5-(4-n-Butylphenyl)-5-oxovalerate |
138247-13-9 | 95+% | 5g |
$1156 | 2024-07-23 |
Ethyl 5-(4-n-butylphenyl)-5-oxovalerate Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
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